Cas no 1214191-13-5 (2-(6-chloropyridine-3-sulfonamido)-N,N,3-trimethylbutanamide)

• Product Name: 2-(6-chloropyridine-3-sulfonamido)-N,N,3-trimethylbutanamide
• CAS No: 1214191-13-5
• MF: C₁₂H₁₈ClN₃O₃S
• MW: 319.80762052536
• CID: 5681651
• PubChem ID: 42961128
• Update Time: 2025-05-25

2-(6-chloropyridine-3-sulfonamido)-N,N,3-trimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2-[(6-chloropyridin-3-yl)sulfonylamino]-N,N,3-trimethylbutanamide
• 2-(6-chloropyridine-3-sulfonamido)-N,N,3-trimethylbutanamide
• AKOS034298922
• Z415089312
• 1214191-13-5
• EN300-26583137

• Inchi： 1S/C12H18ClN3O3S/c1-8(2)11(12(17)16(3)4)15-20(18,19)9-5-6-10(13)14-7-9/h5-8,11,15H,1-4H3
• InChI Key： YBCZOFSSVCMYSL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(NC(C(N(C)C)=O)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 319.0757403g/mol
• Monoisotopic Mass: 319.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87.8Ų

Additional information on 2-(6-chloropyridine-3-sulfonamido)-N,N,3-trimethylbutanamide

Introduction to CAS No. 1214191-13-5: 2-(6-chloropyridine-3-sulfonamido)-N,N,3-trimethylbutanamide

The compound CAS No. 1214191-13-5, also known as 2-(6-chloropyridine-3-sulfonamido)-N,N,3-trimethylbutanamide, is a highly specialized chemical entity with significant applications in various fields of science and technology. This compound has garnered attention due to its unique structural properties and potential uses in drug development, materials science, and advanced chemical synthesis.

Recent studies have highlighted the importance of sulfonamides like 2-(6-chloropyridine-3-sulfonamido)-N,N,3-trimethylbutanamide in medicinal chemistry. The sulfonamide group is known for its ability to act as a bioisostere for carboxylic acids, making it a valuable component in the design of bioactive molecules. The presence of the chloropyridine ring further enhances the compound's versatility, as it can participate in various hydrogen bonding interactions and π-π stacking, which are critical for molecular recognition and binding affinity.

The structural features of this compound include a pyridine ring substituted with a chlorine atom at the sixth position and a sulfonamide group at the third position. This arrangement creates a rigid framework that can be exploited for designing molecules with specific pharmacokinetic profiles. The butanamide moiety attached to the sulfonamide group introduces additional functional diversity, allowing for further chemical modifications to optimize properties such as solubility, stability, and bioavailability.

In terms of synthesis, researchers have developed efficient methods to construct this compound using modular approaches. For instance, the formation of the sulfonamide bond can be achieved through nucleophilic aromatic substitution or through the use of coupling reagents like HATU or EDCl in combination with appropriate activating agents. These methods not only ensure high yields but also allow for precise control over the stereochemistry and regioselectivity of the product.

The application of CAS No. 1214191-13-5 extends beyond medicinal chemistry into materials science. Its ability to form stable amide bonds makes it a promising candidate for use in polymer synthesis or as a building block in supramolecular chemistry. Additionally, the compound's electronic properties make it suitable for applications in organic electronics, where tailored π-systems are essential for device performance.

From an environmental standpoint, understanding the degradation pathways of compounds like 2-(6-chloropyridine-3-sulfonamido)-N,N,3-trimethylbutanamide is crucial for assessing their environmental impact. Recent research has focused on enzymatic degradation mechanisms and photodegradation processes under UV light exposure. These studies aim to develop strategies for minimizing ecological footprint while maintaining industrial utility.

In conclusion, CAS No. 1214191-13-5 represents a multifaceted chemical entity with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research and development.